methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C12H12FN3O2S/c1-16-11(8-3-5-9(13)6-4-8)14-15-12(16)19-7-10(17)18-2/h3-6H,7H2,1-2H3
• InChI Key: UOGNFFRBPMNNJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)OC)C2=CC=C(C=C2)F
• Molecular Formula: C12H12FN3O2S
• Molecular Weight: 281.31 g/mol

Description

Methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate, also known as MFMTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, studies have suggested that methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate may inhibit the activity of enzymes involved in fungal cell wall synthesis and disrupt the integrity of the cell membrane. Additionally, methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate may induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate exhibits low toxicity in vitro and in vivo. Additionally, methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate has been shown to exhibit good oral bioavailability and pharmacokinetic properties. However, further studies are needed to fully understand the biochemical and physiological effects of methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate.

Advantages and Limitations for Lab Experiments

One advantage of methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is its potential as a versatile compound for various applications in the fields of antifungal and anticancer research. However, a limitation of methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is its relatively complex synthesis method, which may limit its availability for widespread use in research.

Future Directions

There are many potential future directions for research involving methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate and its potential applications in various fields of research. Furthermore, methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate may be used in combination with other compounds to enhance its therapeutic potential.

Synthesis Methods

Methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 4-fluoroacetophenone with thiourea to obtain 4-(4-fluorophenyl)-2-thioxo-1,2,3,4-tetrahydroquinazoline-3-one. This intermediate is then reacted with methyl iodide to obtain methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

Methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate has been studied for its potential applications in various fields of research. One area of interest is its potential as an antifungal agent. Studies have shown that methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate exhibits antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate has been studied for its potential as an anticancer agent. Studies have shown that methyl {[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate exhibits cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer.